3-(2-Nitro-propenyl)-benzoic acid methyl ester

• Molecular Formula: C11H11NO4
• Molecular Weight: 221.21 g/mol
• IUPAC Name: methyl 3-(2-nitroprop-1-enyl)benzoate
• InChI: InChI=1S/C11H11NO4/c1-8(12(14)15)6-9-4-3-5-10(7-9)11(13)16-2/h3-7H,1-2H3
• InChI Key: SIBQGZFJHNZQFH-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC1=CC(=CC=C1)C(=O)OC)[N+](=O)[O-]

Description

3-(2-Nitro-propenyl)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C11H11NO4 and its molecular weight is 221.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a 250 mL round bottom flask was added 3-formyl-benzoic acid methyl ester (2.20 g, 13.4 mmol), ammonium acetate (1.03 g, 13.4 mmol), and nitroethane (60 mL). Mixture heated to reflux under an atmosphere of nitrogen while stirring for 1.5 h. Solvent removed under vacuum then residue partitioned between ethyl acetate (100 mL) and 5% sodium bicarbonate. Organic washed with saturated sodium chloride, dried with magnesium sulfate, then concentrated to a oil under vacuum. Product purified on silica and isolated as a yellow solid. 1H NMR (CDCl3) s (3H, 2.47 ppm), s (3H, 3.96 ppmm), t (1H, 7.55 ppm), d (2H, 7.61 ppm) m (3H, 8.09 ppm).